Cas no 2411334-67-1 (Methyl (E)-4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-4-oxobut-2-enoate)

Methyl (E)-4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-4-oxobut-2-enoate is a synthetic intermediate of interest in pharmaceutical and organic chemistry research. Its structure incorporates a thiophene moiety linked to a piperazine ring via a carbonyl group, further extended by an α,β-unsaturated ester functionality. This compound is particularly valuable for its potential as a building block in medicinal chemistry, enabling the synthesis of biologically active molecules. The conjugated double bond and ester group offer reactivity for further derivatization, while the piperazine-thiophene scaffold may contribute to binding interactions in drug design. Its well-defined structure allows for precise modifications in targeted synthetic applications.

Methyl (E)-4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-4-oxobut-2-enoate structure

2411334-67-1 structure

Product Name:Methyl (E)-4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-4-oxobut-2-enoate

CAS No:2411334-67-1

MF:C₁₅H₁₈N₂O₄S

MW:322.379422664642

CID:5360714

PubChem ID:146076860

Update Time:2025-06-08

Methyl (E)-4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-4-oxobut-2-enoate Chemical and Physical Properties

Names and Identifiers

- Z4097795103
- methyl (2E)-4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-4-oxobut-2-enoate
- Methyl (E)-4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-4-oxobut-2-enoate
- Inchi： 1S/C15H18N2O4S/c1-11-3-4-12(22-11)15(20)17-9-7-16(8-10-17)13(18)5-6-14(19)21-2/h3-6H,7-10H2,1-2H3/b6-5+
- InChI Key： GAWJDGULKXBDAB-AATRIKPKSA-N
- SMILES： S1C(C)=CC=C1C(N1CCN(C(/C=C/C(=O)OC)=O)CC1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 472
XLogP3: 1.2
Topological Polar Surface Area: 95.2

Methyl (E)-4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-4-oxobut-2-enoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26587104-0.05g		2411334-67-1	90%	0.05g	$246.0	2023-09-13

Methyl (E)-4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-4-oxobut-2-enoate Related Literature

1. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
4. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006

Additional information on Methyl (E)-4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-4-oxobut-2-enoate

Methyl (E)-4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-4-oxobut-2-enoate (CAS No. 2411334-67-1): A Comprehensive Overview

Methyl (E)-4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-4-oxobut-2-enoate

CAS No. 2411334-67-1 is a significant compound in the realm of pharmaceutical chemistry, particularly in the development of bioactive molecules. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its potential pharmacological applications. The presence of functional groups such as the ester and carbonyl moieties, coupled with the piperazine ring, suggests a high degree of versatility in its chemical behavior and biological interactions.

The compound’s structure is built around a butenoate backbone, which is a key feature that contributes to its unique reactivity and interaction profiles. The E-configuration of the double bond in the side chain further influences its physicochemical properties, including solubility and metabolic stability. These structural attributes make it an attractive candidate for further investigation in drug discovery pipelines.

In recent years, there has been a growing interest in thiophene derivatives due to their demonstrated efficacy in various therapeutic areas. The incorporation of a thiophene ring into pharmaceutical candidates often enhances their binding affinity to biological targets, leading to improved pharmacological outcomes. Specifically, 5-methylthiophene-2-carbonyl moiety within this compound may play a crucial role in modulating receptor interactions, thereby influencing its therapeutic potential.

The piperazine moiety is another critical component of this molecule. Piperazine derivatives are well-known for their broad spectrum of biological activities, including antipsychotic, antihistaminic, and antimicrobial properties. The presence of this group in Methyl (E)-4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-4-oxobut-2-enoate suggests that it may exhibit similar pharmacological effects or serve as a scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. Molecular docking studies have been instrumental in understanding how Methyl (E)-4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-4-oxobut-2-enoate interacts with various targets. These studies have hinted at its potential as an inhibitor of certain enzymes and receptors involved in inflammatory and neurological disorders.

The compound’s metabolic stability is another area of interest. Understanding how a molecule is metabolized is crucial for determining its bioavailability and duration of action. Preliminary studies suggest that the ester group may be susceptible to hydrolysis, which could affect the compound’s pharmacokinetic profile. However, further research is needed to fully elucidate these metabolic pathways.

In conclusion, Methyl (E)-4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-4-oxobut-2-enoate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an intriguing molecule for drug development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are likely to play a pivotal role in addressing unmet medical needs.